Cas no 1807204-78-9 (Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1807204-78-9
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4947611
• Update Time: 2025-06-07

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)7-4-3-6(5-16)8(9(7)12)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： DNTOJXVNSUZCNK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CC=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807204-78-9): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807204-78-9) is a versatile compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical processes. This compound features a chloro group, a cyano group, and a trifluoromethyl group, each contributing to its distinct chemical properties and reactivity. In this article, we will delve into the synthesis, properties, and potential applications of this compound.

The synthesis of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or ester. One common approach is to start with 2-chloro-4-cyano-3-(trifluoromethyl)benzoic acid, which can be synthesized through the reaction of 2-chloro-3-trifluoromethylbenzonitrile with carbon dioxide under high pressure and temperature conditions. The resulting acid can then be esterified using ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid to form the desired ethyl ester.

The physical and chemical properties of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate are influenced by its functional groups. The presence of the chloro group enhances its reactivity in substitution reactions, while the cyano group provides a strong electron-withdrawing effect, making it useful in various synthetic transformations. The trifluoromethyl group imparts significant stability and lipophilicity, which are valuable properties in pharmaceutical applications.

In terms of its applications, Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate has shown promise as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent research has focused on its use in the development of novel drugs targeting specific biological pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in cancer cell proliferation. This finding highlights the potential of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate as a lead compound for drug discovery.

Beyond pharmaceutical applications, Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate is also being explored for its use in agrochemicals. Its stability and reactivity make it suitable for the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that compounds derived from this ester showed enhanced activity against common agricultural pests while maintaining low toxicity to non-target organisms.

The safety and environmental impact of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate are critical considerations in its industrial use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure worker safety and environmental protection. Researchers are continuously evaluating the biodegradability and ecotoxicity of this compound to minimize any potential risks associated with its use.

In conclusion, Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807204-78-9) is a multifunctional compound with significant potential in various fields, including pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry, and ongoing research continues to uncover new applications for this versatile molecule.